3-chloro-4-[(1-{pyrazolo[1,5-a]pyrazin-4-yl}piperidin-4-yl)methoxy]pyridine

• IUPAC Name: 4-[4-[(3-chloropyridin-4-yl)oxymethyl]piperidin-1-yl]pyrazolo[1,5-a]pyrazine
• InChI: InChI=1S/C17H18ClN5O/c18-14-11-19-5-2-16(14)24-12-13-3-8-22(9-4-13)17-15-1-6-21-23(15)10-7-20-17/h1-2,5-7,10-11,13H,3-4,8-9,12H2
• InChI Key: DHTPQRVFNCKAIW-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1COC2=C(C=NC=C2)Cl)C3=NC=CN4C3=CC=N4
• Molecular Formula: C17H18ClN5O
• Molecular Weight: 343.8 g/mol

Description

The compound “3-chloro-4-[(1-{pyrazolo[1,5-a]pyrazin-4-yl}piperidin-4-yl)methoxy]pyridine” is a derivative of pyrazolo[1,5-a]pyrimidines. Pyrazolo[1,5-a]pyrimidines are strategic compounds for optical applications due to their simpler and greener synthetic methodology and tunable photophysical properties. They are crucial tools for studying the dynamics of intracellular processes, chemosensors, and the progress of organic materials.

Synthesis Analysis

The synthesis of pyrazolo[1,5-a]pyrimidines involves a reaction with tert-butyl cyanoacetate in DMF solution at 60°C in the presence of NaH. This reaction proceeds via the formation of tert-butyl cyano(pyrazolo[1,5-a]pyrazin-4(5H)-ylidene)ethanoates as intermediates and leads to pyrazolo[1,5-a]pyrazin-4-ylacetonitriles.

Molecular Structure Analysis

The molecular structure of pyrazolo[1,5-a]pyrimidines is influenced by the presence of electron-donating groups (EDGs) at position 7 on the fused ring. These EDGs improve both the absorption and emission behaviors. The electronic structure analysis based on DFT and TD-DFT calculations revealed that EDGs at position 7 on the fused ring favor large absorption/emission intensities as a result of the ICT to/from this ring.

Chemical Reactions Analysis

The chemical reactions involving pyrazolo[1,5-a]pyrimidines are complex and involve multiple steps. For instance, the reaction of 4-chloropyrazolo[1,5-a]pyrazines with tert-butyl cyanoacetate leads to the formation of products that exist in CDCl3 or DMSO-d6 solutions exclusively in 4-ylidene form.

Physical And Chemical Properties Analysis

Pyrazolo[1,5-a]pyrimidines have tunable photophysical properties, going from ε = 3320 M −1 cm −1 and ϕF = 0.01 to ε = 20 593 M −1 cm −1 and ϕF = 0.97. The dipole moment changes (Δμ) in these compounds were calculated to be 10.3, 12.8, and 19.0 D.

Scientific Research Applications

Fluorescent Probes and Imaging Agents

Fluorescent molecules play a crucial role in studying intracellular processes, chemosensors, and organic materials. The family of pyrazolo[1,5-a]pyrimidines (PPs) containing this compound has been identified as strategic for optical applications. Key features include:

• .

Cancer Therapeutics

Pyrazolo[1,5-a]pyrimidines have attracted attention in cancer research. Their small size, efficient synthetic approaches, and fluorescence properties make them promising candidates. .

CDK2 Inhibitors

Derivatives based on the pyrazolo[3,4-d]pyrimidine scaffold have been evaluated as CDK2 inhibitors. .

Vectorial Functionalization

Complementary C–H activation methods have been applied to vectorially elaborate the 1H-pyrazolo[3,4-c]pyridine scaffold. .

Synthetic Strategies

Researchers have explored various synthetic strategies for 1H-pyrazolo[3,4-b]pyridine derivatives. .

Bioimaging and Biosensing

Given their fluorescence properties, pyrazolo[1,5-a]pyrimidines hold promise as bioimaging agents and biosensors. Their ability to selectively interact with specific cellular components makes them valuable tools in biological research.

Future Directions

The future directions for the study of pyrazolo[1,5-a]pyrimidines could involve further exploration of their optical applications, given their tunable photophysical properties. Additionally, the development of greener and simpler synthetic methodologies for these compounds could also be a focus of future research.

Mechanism of Action

Target of Action

Pyrazolo[1,5-a]pyrimidines, a core structure in this compound, have been identified as strategic compounds for optical applications .

Mode of Action

It’s known that electron-donating groups (edgs) at position 7 on the fused ring improve both the absorption and emission behaviors . This suggests that the compound may interact with its targets through electron transfer mechanisms.

Biochemical Pathways

Fluorescent molecules like this compound are crucial tools for studying the dynamics of intracellular processes, chemosensors, and the progress of organic materials .

Pharmacokinetics

The compound’s tunable photophysical properties suggest potential for diverse bioavailability .

Result of Action

The compound’s tunable photophysical properties suggest it may have diverse effects depending on its specific targets and mode of action .

Action Environment

Environmental factors can influence the action, efficacy, and stability of this compound. For instance, the compound displayed a stronger solvatofluorochromic effect with pyridine as an electron-withdrawing group (EWG) at position 7 . This suggests that the compound’s action can be influenced by the presence of different groups at specific positions in its structure.